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Compound of Interest

Compound Name:
Ethyl 4-amino-3,5-

difluorobenzoate

Cat. No.: B1433867 Get Quote

An In-Depth Technical Guide to the Safe Handling of Ethyl 4-amino-3,5-difluorobenzoate

This guide provides a detailed examination of the safety data and handling protocols for Ethyl
4-amino-3,5-difluorobenzoate (CAS No. 1415920-00-1). Designed for researchers, scientists,

and professionals in drug development, this document synthesizes available data to establish a

robust framework for risk mitigation in a laboratory setting.

A Note on Data Extrapolation: Comprehensive toxicological and safety data for Ethyl 4-amino-
3,5-difluorobenzoate are not extensively published. Therefore, this guide is built upon the

foundational safety profile of its close structural analog, Ethyl 4-aminobenzoate (Benzocaine,

CAS No. 94-09-7), while incorporating the specific hazard information available for the

difluorinated compound. The fluorine substituents may alter the reactivity, metabolism, and

toxicological profile of the molecule, and thus, a conservative approach to safety is imperative.

Chemical Identification and Core Properties
Ethyl 4-amino-3,5-difluorobenzoate is an aromatic ester, notable as a building block in

medicinal chemistry, particularly in the synthesis of protein degraders.[1] Its structural features

—an aniline-like amino group and fluorine atoms ortho to it—dictate its chemical reactivity and

inform its safety profile.
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Property Value Source

IUPAC Name
ethyl 4-amino-3,5-

difluorobenzoate
[2]

CAS Number 1415920-00-1 [1]

Molecular Formula C₉H₉F₂NO₂ [1][2]

Molecular Weight 201.17 g/mol [1][2]

Physical State Solid [3]

Storage
Store at 2-8°C in a dark, inert

atmosphere.
[4]

Hazard Identification and GHS Classification
While a complete GHS classification is not universally available, supplier data indicates the

following hazards.[4][5] The classification for the parent compound, Ethyl 4-aminobenzoate, is

also provided for a more comprehensive risk assessment.[6]

Hazard Statement (Ethyl 4-amino-3,5-
difluorobenzoate)

Code

Harmful if swallowed H302

Causes skin irritation H315

Causes serious eye irritation H319

Harmful if inhaled H332

May cause respiratory irritation H335

Analog Compound GHS Classification: Ethyl 4-aminobenzoate[6]

Skin Irritation: Category 2 (H315)

Eye Irritation: Category 2 (H319)
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Skin Sensitization: Category 1 (H317)

The primary hazards are associated with irritation to the skin, eyes, and respiratory tract upon

direct contact or inhalation.[3][7] The potential for skin sensitization is a critical consideration,

meaning that initial exposure may not produce a reaction, but subsequent exposures could

lead to an allergic response.[6][7]
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Caption: Logical flow from substance identification to hazard mitigation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11995331&lang=EN
https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://www.benchchem.com/product/b1433867?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Control and Personal Protection
A multi-layered approach to exposure control is essential. The primary causality behind these

recommendations is the prevention of dust inhalation and direct contact with skin and eyes.

Engineering Controls
Ventilation: All handling of solid Ethyl 4-amino-3,5-difluorobenzoate must be conducted in

a certified chemical fume hood to control airborne dust and potential vapors.[3] The goal is to

maintain exposure levels below any established occupational limits and prevent respiratory

irritation.

Safety Stations: A readily accessible and tested eyewash station and safety shower are

mandatory in any laboratory where this compound is handled.

Personal Protective Equipment (PPE)
The selection of PPE is based on a thorough risk assessment of the procedures to be

performed.
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PPE Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

goggles or a face shield if

there is a splash hazard.[3][8]

Prevents eye contact with

airborne particles, which can

cause serious irritation.[3]

Hand Protection

Nitrile gloves. Dispose of

contaminated gloves properly

after use.[3]

Prevents skin irritation and

potential absorption. Double-

gloving is recommended for

extended handling.

Skin/Body Protection
A flame-resistant lab coat, long

pants, and closed-toe shoes.

Provides a barrier against

accidental spills and contact

with contaminated surfaces.

Respiratory Protection

A NIOSH-approved respirator

with appropriate particulate

filters may be required if

engineering controls are

insufficient or during spill

cleanup.[3][9]

Protects against inhalation of

harmful dust.[9]

Safe Handling, Storage, and Disposal Protocols
Step-by-Step Handling Protocol

Preparation: Before handling, confirm that the chemical fume hood is operational and that all

required PPE is correctly worn. Ensure emergency equipment is accessible.

Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the

fume hood. Use a spatula for transfers and avoid creating dust.[3] If possible, use a

containment balance enclosure.

Solution Preparation: When dissolving the solid, add the solvent to the solid slowly to prevent

splashing.

Post-Handling: After handling, thoroughly wash hands with soap and water.[3]

Decontaminate the work area, including the balance and any equipment used.
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Hygiene: Do not eat, drink, or smoke in the laboratory.[10]

Storage Requirements
Conditions: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area.[4][11] The recommended storage temperature is between 2-8°C.[4]

Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.[7][11]

Environment: Protect from light and moisture.[12]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the product to enter drains or waterways.[3][9]

Contaminated containers should be treated as hazardous waste.

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Measures

Inhalation

1. Immediately move the person to fresh air.[7]

2. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration.[7] 3. Seek immediate medical

attention.[3]

Skin Contact

1. Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[3][7] 2. If skin

irritation or a rash occurs, seek medical

attention. 3. Wash contaminated clothing before

reuse.[7]

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[3][7] 2.

Remove contact lenses if present and easy to

do. Continue rinsing.[3] 3. Seek immediate

medical attention.[7]

Ingestion

1. Do NOT induce vomiting.[7] 2. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water.[7] 3.

Never give anything by mouth to an

unconscious person.[3][9] 4. Seek immediate

medical attention.[3]

Emergency Response Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Ethyl-4-aminobenzoate.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://dept.harpercollege.edu/chemistry/msds/Ethyl%204-Aminobenzoate.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Assessment & Reporting

Medical Attention

Exposure Event Occurs

Remove from Source
(Move to fresh air)

Flush Affected Area
(Skin/Eyes for 15 min)

Rinse Mouth (Ingestion)
Do NOT induce vomiting

Assess Severity
(Breathing difficulty, irritation)

Report to Supervisor
& EHS

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an exposure event.

Fire-Fighting and Stability Information
Flammability: The compound is not considered flammable or combustible.[3] However, like

many organic compounds, it can burn if exposed to high temperatures.

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3][9]

Hazardous Combustion Products: Thermal decomposition may produce toxic fumes,

including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[3][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1433867?utm_src=pdf-body-img
https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://dept.harpercollege.edu/chemistry/msds/Ethyl%204-Aminobenzoate.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12754&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Firefighter Protection: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous decomposition products.[3][9]

Chemical Stability: The product is stable under recommended storage conditions.

Conditions to Avoid: Avoid dust generation, excess heat, and exposure to incompatible

materials.[7]

Toxicological and Ecological Information
Toxicological Profile
Detailed toxicological studies on Ethyl 4-amino-3,5-difluorobenzoate are lacking. The known

health effects are primarily irritant properties.[3] Based on its analog, Ethyl 4-aminobenzoate,

there is a potential for methemoglobinemia upon chronic or high-level exposure, a condition

where the blood's ability to carry oxygen is reduced.[7][9] No components of the analog product

are listed as carcinogens by IARC, ACGIH, NTP, or OSHA.[3]

Ecological Information
Data on the environmental impact of this specific compound is not available. However, the

parent compound, Ethyl 4-aminobenzoate, is classified as harmful or toxic to aquatic life.[13]

Therefore, it is crucial to prevent the release of Ethyl 4-amino-3,5-difluorobenzoate into the

environment.[3] Do not let the product enter drains, soil, or waterways.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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